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Compound of Interest

Compound Name: Dichloro-[2,2]-paracyclophane

Cat. No.: B076265

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Dichloro-[1][1]-paracyclophane. Adherence to these procedures is essential for ensuring the
safety of all laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

Dichloro-[1][1]-paracyclophane is a chemical that requires careful handling due to its potential
health hazards. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is classified as causing skin irritation (H315), serious eye irritation (H319),
and may cause respiratory irritation (H335).[1] Therefore, a comprehensive PPE strategy is
mandatory.

Minimum Required PPE:

o Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are
required. Standard safety glasses are insufficient as they do not protect from splashes, dust,
or powders.[2]

» Hand Protection: Chemically resistant gloves are essential. Given that Dichloro-[1][1]-
paracyclophane is a halogenated aromatic compound, gloves made of Viton or Silver Shield
are recommended for their high resistance to chlorinated solvents.[2] Disposable nitrile
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gloves may be suitable for incidental contact but should be changed immediately upon
contamination.

o Body Protection: A lab coat or chemical-resistant apron must be worn. For tasks with a
higher risk of splashing, a chemically impervious suit should be considered.

o Respiratory Protection: All handling of solid Dichloro-[1][1]-paracyclophane should be
conducted in a certified chemical fume hood to avoid the inhalation of dust or aerosols.[3] If a
fume hood is not available or if aerosolization is significant, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors and particulates is necessary.

Quantitative Safety Data

The following table summarizes key quantitative data for Dichloro-[1][1]-paracyclophane,
crucial for safe handling and emergency planning.

Property Value Source
Molecular Formula Ci6H14Cl2 [1114]
Molecular Weight 277.19 g/mol [4115]
GHS Hazard Codes H315, H319, H335 [1]
Appearance White crystalline powder [3]

Room temperature in a dry,
Storage ] [31[4]
cool, and well-ventilated place

Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Dichloro-[1][1]-paracyclophane in
a laboratory setting.

Preparation:

» Designate a Work Area: All work with Dichloro-[1][1]-paracyclophane must be performed in a
designated area within a chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://www.echemi.com/produce/pr1703258477-dichloro-22-paracyclophane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://www.calpaclab.com/dichloro-2-2-paracyclophane-mixture-of-isomers-min-97-100-grams/ala-d344691-100g
https://www.calpaclab.com/dichloro-2-2-paracyclophane-mixture-of-isomers-min-97-100-grams/ala-d344691-100g
https://www.scbt.com/p/dichloro-2-2-paracyclophane-10366-05-9
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://www.echemi.com/produce/pr1703258477-dichloro-22-paracyclophane.html
https://www.echemi.com/produce/pr1703258477-dichloro-22-paracyclophane.html
https://www.calpaclab.com/dichloro-2-2-paracyclophane-mixture-of-isomers-min-97-100-grams/ala-d344691-100g
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloro-_2_2_-paracyclophane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Assemble PPE: Before handling the chemical, don all required personal protective
equipment as detailed in Section 1.

» Prepare for Spills: Ensure a chemical spill kit compatible with halogenated organic
compounds is readily accessible.

Handling:

e Weighing: To minimize dust inhalation, carefully weigh the solid chemical in the fume hood.
Use a low-flow setting on the fume hood sash if the powder is very fine to prevent it from
becoming airborne.

e Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.
e Reactions: Conduct all reactions in a closed system or under reflux within the fume hood.
Post-Handling:

o Decontamination: Thoroughly wipe down the work area with an appropriate solvent and
cleaning agent.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by goggles, and then the lab coat.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of Dichloro-[1][1]-paracyclophane and its associated waste is critical to prevent
environmental contamination.

o Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper
towels, in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Unused solutions and reaction mixtures should be collected in a sealed,
properly labeled hazardous waste container for halogenated organic compounds.
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o Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company in accordance with local, state, and federal regulations. Do not dispose of
this chemical down the drain.[3]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

o Spill: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal. For large spills, evacuate the area and contact
the institution's environmental health and safety department.

Visual Workflow for Safe Handling

The following diagram illustrates the logical progression of steps for the safe handling of
Dichloro-[1][1]-paracyclophane, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

